Cas no 20028-60-8 (6-Chloroquinolin-4-amine)

6-Chloroquinolin-4-amine is a chlorinated quinoline derivative with a molecular formula of C9H7ClN2. This heterocyclic compound features a chloro substituent at the 6-position and an amino group at the 4-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive sites enable further functionalization, facilitating the development of biologically active compounds, including potential antimicrobial and anticancer agents. The compound’s stability and well-defined structure make it suitable for use in cross-coupling reactions and as a building block for more complex quinoline-based scaffolds. It is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications.
6-Chloroquinolin-4-amine structure
6-Chloroquinolin-4-amine structure
Product Name:6-Chloroquinolin-4-amine
CAS No:20028-60-8
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD06658304
CID:252414
PubChem ID:601400
Update Time:2025-05-28

6-Chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloroquinolin-4-amine
    • 4-Amino-6-chloroquinoline
    • 4-Quinolinamine,6-chloro-
    • 6-Chloro-quinolin-4-ylamine
    • 2-Naphthalenamine,6-chloro-(9CI)
    • 4-Amino-6-chlorchinolin
    • 6-Chlor-[2]naphthylamin
    • 6-Chlor-[4]chinolylamin
    • 6-Chlor-2-amino-naphthalin
    • 6-Chlor-2-naphthylamin
    • 6-Chlor-4-aminochinolin
    • 6-Chlor-4-amino-chinolin
    • 6-chloro-[2]naphthylamine
    • 6-chloro-[4]quinolylamine
    • 6-chloro-2-naphthylamine
    • 6-chloronaphthalen-2-aMine
    • 6-Chloro-4-quinolinamine #
    • ANAOKPHXXDXCAL-UHFFFAOYSA-N
    • MFCD06658304
    • 103028-97-3
    • 7,8-DIHYDRO-8-OXOADENOSINE-3:5-CYCLICMONOPHOSPHATE
    • 2,4-Dichlorophenylcarbamoylphosphoramidic dichloride
    • BDBM50571366
    • AKOS000272107
    • AB1047
    • AS-44496
    • FT-0678811
    • EN300-237944
    • QD1
    • 4-Amino-6-chloroquinolin
    • BB 0218956
    • SB35153
    • FT-0646992
    • SCHEMBL21101482
    • DTXSID201309388
    • 20028-60-8
    • F2156-0057
    • CHEMBL4847851
    • 6-Chloro-4(1H)-quinolinimine
    • STK787841
    • DB-066035
    • BBL030589
    • MDL： MFCD06658304
    • Inchi： 1S/C9H7ClN2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H,(H2,11,12)
    • InChI Key： ANAOKPHXXDXCAL-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(C=1)=C(C=CN=2)N

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.363
  • Boiling Point: 366.8 °C at 760 mmHg
  • Flash Point: 175.7 °C
  • PSA: 38.91

6-Chloroquinolin-4-amine Security Information

  • HazardClass：IRRITANT

6-Chloroquinolin-4-amine Pricemore >>

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6-Chloroquinolin-4-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:20028-60-8)6-Chloroquinolin-4-amine
Order Number:A1030670
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:44
Price ($):248.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:20028-60-8)6-Chloroquinolin-4-amine
A1030670
Purity:99%
Quantity:5g
Price ($):248.0
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